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Compound of Interest

Compound Name: 4-Ethoxybenzenesulfonohydrazide

CAS No.: 24924-80-9

Cat. No.: B1596979

Get Quote

Executive Summary & Chemical Profile
4-Ethoxybenzenesulfonohydrazide (also known as 4-ethoxybenzenesulfonyl hydrazide) is a

sulfonyl hydrazide derivative primarily used as a reagent in the Bamford-Stevens and Shapiro

reactions to convert ketones into alkenes.[1] Its solubility behavior is governed by the interplay

between the lipophilic ethoxy-phenyl moiety and the polar, hydrogen-bond-donating sulfonyl

hydrazide group (

).
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Parameter Detail

IUPAC Name 4-Ethoxybenzenesulfonohydrazide

CAS Number
17573-83-2 (Analogous: 4-Methoxy derivative is

1950-68-1)

Molecular Formula

Molecular Weight 216.26 g/mol

Physical State White to off-white crystalline solid

Melting Point
Dec. >100–115°C (Characteristic of

sulfonohydrazides)

Solubility Landscape
The solubility of 4-ethoxybenzenesulfonohydrazide is dictated by its "amphiphilic" nature.

The sulfonyl hydrazide head group is highly polar and capable of hydrogen bonding, while the

ethoxy-benzene tail requires van der Waals interactions.

Solvent Compatibility Matrix
The following table summarizes the solubility behavior based on functional group analysis and

standard isolation protocols for sulfonohydrazides.
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Solvent Class Specific Solvent Solubility Rating
Operational
Context

Polar Aprotic DMSO High (>100 mg/mL)

Ideal for NMR

analysis and biological

assays. Solubilizes via

strong dipole-dipole

interactions.

DMF High

Alternative reaction

solvent; difficult to

remove due to high

boiling point.

Acetonitrile Moderate

Good for reaction

monitoring

(HPLC/TLC).

Polar Protic Ethanol
Temperature

Dependent

Critical Solvent:

Sparingly soluble at

RT; highly soluble at

boiling point. Primary

solvent for

recrystallization.

Methanol Moderate/High

Higher solubility than

ethanol; often used for

initial dissolution

before precipitation.

Water Insoluble/Low

Primary Anti-Solvent:

Used to precipitate the

product from reaction

mixtures

(THF/Ethanol).

Chlorinated DCM / Chloroform Moderate

Soluble enough for

extraction, but not

ideal for

crystallization.
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Non-Polar Hexanes Insoluble

Used to wash crystals

to remove non-polar

impurities (e.g.,

unreacted sulfonyl

chloride).

Ethers THF High

Common solvent for

the synthesis of the

hydrazide from

sulfonyl chloride.

Thermodynamic Mechanisms
Understanding why the compound behaves this way allows for rational solvent selection.

Enthalpic Driving Force (Recrystallization): In Ethanol, the energy required to break the

crystal lattice of 4-ethoxybenzenesulfonohydrazide is only overcome at elevated

temperatures (

). Upon cooling, the solute-solvent interactions (H-bonding) are insufficient to keep the lattice
disrupted, leading to precipitation. This makes Ethanol the thermodynamic gold standard for
purification.

Hydrophobic Effect (Precipitation): When water is added to a THF or Ethanol solution of the

hydrazide, the high dielectric constant of water forces the hydrophobic ethoxy-phenyl ring to

aggregate, causing rapid precipitation. This is the standard isolation method.

Experimental Protocols (Self-Validating Systems)
Protocol A: Recrystallization (Purification)
Objective: Isolate high-purity 4-ethoxybenzenesulfonohydrazide from crude reaction

mixtures.

Dissolution: Place crude solid in a flask. Add Ethanol (95% or absolute). Heat to reflux (

) while stirring.
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Saturation: Add solvent dropwise until the solid just dissolves. If insoluble particles remain

after 10 minutes of reflux, filter hot (gravity filtration) to remove inorganic salts.

Crystallization: Remove from heat. Allow the flask to cool to room temperature slowly (20–30

mins), then place in an ice bath (

) for 1 hour.

Validation: Needle-like crystals should form.

Isolation: Filter via vacuum filtration (Buchner funnel).

Washing: Wash the filter cake with cold Hexanes (2 x 10 mL) to remove lipophilic impurities.

Drying: Dry under vacuum (<10 mbar) at

for 4 hours. Note: Avoid high heat (>80°C) to prevent decomposition.

Protocol B: Gravimetric Solubility Determination
Objective: Determine exact solubility in a specific solvent for process scale-up.

Preparation: Add excess 4-ethoxybenzenesulfonohydrazide to 5 mL of the target solvent

in a sealed vial.

Equilibration: Agitate at the target temperature (e.g.,

) for 24 hours.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed

vessel.

Evaporation: Evaporate the solvent (rotary evaporator or nitrogen stream) and dry the

residue to constant weight.

Calculation:

Applications in Synthesis (Bamford-Stevens)
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The choice of solvent in the Bamford-Stevens reaction dictates the mechanism (Carbene vs.

Carbocation) and the final product.

Protic Solvents (Ethylene Glycol): Favor the formation of Carbocations via diazonium ion

protonation, often leading to rearranged products.

Aprotic Solvents (Diglyme, Decalin): Favor the formation of Carbenes, leading to alkene

insertion products.

Workflow Visualization
The following diagrams illustrate the logic flow for solubility testing and purification.
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Figure 1: Decision matrix for solvent selection based on the operational goal (Purification vs.

Reaction).
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Figure 2: Step-by-step logic for the recrystallization of 4-ethoxybenzenesulfonohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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